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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzylamine

Cat. No.: B1303331

Note to the Reader: This technical guide provides in-depth information on 2,4,6-
Trifluorobenzylamine (CAS Number: 214759-21-4). Initial inquiries for "2,3,4-
Trifluorobenzylamine” did not yield significant results for a commercially available chemical
with that specific substitution pattern. It is presumed that the intended compound of interest is
the 2,4,6-isomer, which is a well-documented and utilized chemical intermediate.

This whitepaper serves as a detailed resource for researchers, scientists, and professionals in
drug development, offering a comprehensive overview of 2,4,6-Trifluorobenzylamine, its
chemical properties, synthesis protocols, and diverse applications.

Chemical Identity and Properties

2,4,6-Trifluorobenzylamine is an organic compound featuring a benzylamine core with three
fluorine atoms substituted on the benzene ring at the 2, 4, and 6 positions.[1] This substitution
pattern imparts unique chemical properties that make it a valuable building block in various
synthetic applications.[1]

Table 1: Physicochemical Properties of 2,4,6-Trifluorobenzylamine
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Property Value Reference
CAS Number 214759-21-4 [1]12]
Molecular Formula C7HsFs3N [1]
Molecular Weight 161.12 g/mol [1]
Appearance Colorless liquid [3]
Boiling Point 165 °C [3]
Density 1.320 g/cm3 [3]
Flash Point 63 °C [3]
Water Solubility j!?gly soluble (1.2 g/l at [3]
pKa 8.16 + 0.10 (Predicted) [3]
InChi Key RCHOKTKXVKKNBC- 3]

UHFFFAOYSA-N

SMILES NCclc(F)cc(F)cclF [4]

Table 2: Safety and Hazard Information
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Hazard Information Details Reference
GHS Pictogram GHSO05 (Corrosion)
Signal Word Danger

H314: Causes severe skin
Hazard Statements
burns and eye damage.

P280, P303+P361+P353,

) P304+P340+P310,
Precautionary Statements
P305+P351+P338, P363,
P405
Hazard Class 8 [1][3]
Packing Group 1] [11[3]
RIDADR UN2735 [11[3]

Synthesis and Experimental Protocols

Several methods for the synthesis of 2,4,6-Trifluorobenzylamine have been reported,
highlighting its importance as a chemical intermediate. Below are detailed experimental
protocols for two distinct synthetic routes.

2.1 Synthesis via Hydrogenation of 2,4,6-Trifluorobenzonitrile

This method involves the reduction of 2,4,6-trifluorobenzonitrile using a catalyst in the presence
of hydrogen.

o Experimental Protocol:

o Into a 1000 ml autoclave, add 50 grams of 2,4,6-trifluorobenzonitrile, 2.5 grams of Raney-
Ni catalyst, 75 grams of 25% ammonia solution, and 500 grams of methanol.[3][5]

o Seal the autoclave and control the temperature at 90°C with a mixing speed of 350 r/min.

[3]

o Introduce hydrogen gas to a pressure of 1 MPa to initiate the hydrogenation reaction.[3][5]
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[e]

Maintain the reaction for 8 hours.[3]

o

After the reaction is complete, filter the Raney-Ni catalyst.[3]

[¢]

Distill the filtrate to remove methanol.[3]

Perform a dichloromethane extraction on the remaining residue.[3]

[¢]

[e]

Concentrate the extract under normal pressure and then purify the product by vacuum
distillation to obtain 2,4,6-Trifluorobenzylamine.[3]

Expected Yield: Approximately 43.6 grams (85% yield) with a purity of 99%.[3]
2.2 Multi-step Synthesis from 1,3,5-Trifluorobenzene
This synthetic route involves several steps starting from 1,3,5-trifluorobenzene.
o Experimental Protocol:

o Lithiation and Formylation: In an organic solvent, perform lithiation of 1,3,5-
trifluorobenzene at a temperature between -50°C and -110°C. Subsequently, react with
DMF and hydrolyze to obtain 2,4,6-trifluorobenzaldehyde.[6]

o Reduction: Reduce the 2,4,6-trifluorobenzaldehyde with potassium borohydride in an
organic solvent to yield 2,4,6-trifluorobenzyl alcohol.[6]

o Halogenation: React the 2,4,6-trifluorobenzyl alcohol with thionyl chloride in an organic
solvent to produce 2,4,6-trifluorobenzyl chloride.

o Amination: The final step involves reacting the 2,4,6-trifluorobenzyl chloride with an
aminating agent to yield 2,4,6-trifluorobenzylamine.

Applications in Research and Drug Development

The unique properties imparted by the fluorine atoms make 2,4,6-Trifluorobenzylamine a
versatile intermediate in various fields.[1][7]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9264623.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9264623.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9264623.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9264623.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9264623.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9264623.htm
https://patents.google.com/patent/CN104610068A/en
https://patents.google.com/patent/CN104610068A/en
https://www.lookchem.com/casno214759-21-4.html
https://www.nbinno.com/article/other-organic-chemicals/innovating-fluorinated-compounds-case-246-trifluorobenzylamine-lh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of pharmaceuticals,
including the antiretroviral drug Bictegravir (GS-9883).[8][9] The fluorine atoms can enhance
metabolic stability, binding affinity, and bioavailability of drug molecules.[7]

o Agrochemicals: Used as a building block in the synthesis of new agrochemical compounds.

[1]

e Dye Production: It is utilized in the preparation of dyes, where the fluorine atoms can
improve color intensity and stability.[1][3]

e Polymer Industry: Employed as a monomer in the synthesis of polymers with enhanced
thermal stability and chemical resistance.[1][3]

o Material Science: Derivatives have been investigated for their antitumor, antibacterial, and
antifungal activities.[10] Additionally, some complexes have shown potential as catalysts in
transfer hydrogenation reactions.[10]

Visualized Synthetic Workflow

The following diagram illustrates a generalized synthetic pathway for 2,4,6-
Trifluorobenzylamine.
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Caption: A multi-step synthesis of 2,4,6-Trifluorobenzylamine.

Conclusion

2,4,6-Trifluorobenzylamine is a chemical intermediate of significant interest, particularly in the
pharmaceutical industry. Its trifluorinated benzene ring provides unique electronic properties
and steric bulk that are advantageous in the design of novel molecules. The synthetic routes to
this compound are well-established, allowing for its production for various research and
industrial applications. The data and protocols presented in this guide offer a valuable resource
for scientists and researchers working with this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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